1-Phenylamino-2-hexanol

• IUPAC Name: 1-anilinohexan-2-ol
• InChI: InChI=1S/C12H19NO/c1-2-3-9-12(14)10-13-11-7-5-4-6-8-11/h4-8,12-14H,2-3,9-10H2,1H3
• InChI Key: ZGTBHWTYCPLLMD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CNC1=CC=CC=C1)O
• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• CAS No.: 97206-75-2

Description

1-Phenylamino-2-hexanol (CAS: Not explicitly provided; molecular formula: C₁₂H₁₉NO, molecular weight: 193 g/mol) is an amino alcohol featuring a phenylamino (-NHPh) group at the 1-position and a hydroxyl (-OH) group at the 2-position of a six-carbon chain. It is synthesized via iron(III) trifluoroacetate-catalyzed epoxide opening with amines, yielding regioisomers rac-14 (1-phenylamino-2-hexanol) and rac-15 (2-phenylamino-1-hexanol) in a 84:16 ratio . Key spectral data include:

• ¹H-NMR (CDCl₃): δ 0.85 (t, 3H), 1.25–1.45 (m, 6H), 2.90–3.74 (m, 3H), 6.56–7.09 (aromatic protons).
• GC-MS: m/z 193 ([M]⁺), with fragmentation patterns indicating loss of the hexanol chain (m/z 106, base peak) .

The compound’s amino alcohol structure enables applications in pharmaceutical intermediates and catalysis, though its hazards include acute oral toxicity (Category 4) and skin irritation .

Comparison with Similar Compounds

Regioisomer: 2-Phenylamino-1-hexanol (rac-15)

• Structural Difference: The phenylamino and hydroxyl groups are swapped (2- vs. 1-position).
• Synthesis : Synthesized alongside rac-14 but with lower yield (16% regioisomeric ratio) .
• NMR Differentiation : Distinct splitting patterns in ¹H-NMR (e.g., δ 3.16–3.74 region) and ¹³C-NMR shifts confirm positional isomerism .
• Implications : Regioisomerism affects pharmacokinetics and binding affinity in bioactive molecules, making rac-14 more synthetically favorable.

6-(Ethylphenylamino)-1-hexanol (CAS 156780-48-2)

• Structure: Longer carbon chain (C₁₄H₂₃NO) with an ethylphenylamino group at the 6-position.
• Hazards: Higher acute toxicity (H302, H315, H319) and respiratory irritation (H335) compared to 1-phenylamino-2-hexanol .

2-Ethyl-1-hexanol (CAS 104-76-7)

• Structure: Branched alcohol (C₈H₁₈O) without amino functionality.
• Applications: Widely used in plasticizers (e.g., dioctyl phthalate) and solvents. Lacks pharmacological relevance due to the absence of reactive amino groups .
• Safety : Lower acute toxicity but poses ecological risks due to persistence in aquatic environments .

1-Phenyl-2-hexanone (CAS: Not provided)

• Structure : Ketone (C₁₂H₁₆O) with a phenyl group at the 1-position.
• Reactivity: The carbonyl group enables nucleophilic additions (e.g., Grignard reactions), contrasting with the nucleophilic amino group in 1-phenylamino-2-hexanol .
• Applications : Intermediate in fragrances and resins, highlighting functional group-dependent utility differences.

Hexanoic Acid, 2-Ethyl-, Compd. with 2-Amino-2-methyl-1-propanol

• Structure: Ionic complex (C₈H₁₆O₂·C₄H₁₁NO) combining a branched acid and amino alcohol.

Comparative Data Table

Compound	Molecular Formula	CAS Number	Functional Groups	Key Hazards	Applications
1-Phenylamino-2-hexanol	C₁₂H₁₉NO	Not provided	Amino alcohol	H302, H315, H319	Pharma intermediates, catalysis
6-(Ethylphenylamino)-1-hexanol	C₁₄H₂₃NO	156780-48-2	Amino alcohol	H302, H335	Lab chemicals
2-Ethyl-1-hexanol	C₈H₁₈O	104-76-7	Branched alcohol	Ecological toxicity	Plasticizers, solvents
1-Phenyl-2-hexanone	C₁₂H₁₆O	Not provided	Ketone	Not reported	Fragrances, resins